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Compound of Interest

Compound Name: Mal-amido-PEG6-acid

Cat. No.: B608814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, toxicity, and handling

precautions for Mal-amido-PEG6-acid, a heterobifunctional PEG linker commonly used in

bioconjugation, drug delivery, and the development of antibody-drug conjugates (ADCs) and

PROTACs.[1][2][3] This document synthesizes available safety data and scientific literature to

ensure responsible and safe use in a laboratory setting.

Chemical and Physical Properties
Mal-amido-PEG6-acid is a PEG derivative featuring a maleimide group at one end and a

terminal carboxylic acid at the other, connected by a six-unit polyethylene glycol spacer.[1][2]

The maleimide group selectively reacts with thiol (sulfhydryl) groups, while the carboxylic acid

can be activated to form stable amide bonds with primary amines. The hydrophilic PEG chain

enhances the solubility of the molecule in aqueous media.
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Property Value Source(s)

Chemical Name

1-(2,5-dioxo-2,5-dihydro-1H-

pyrrol-1-yl)-3-oxo-

7,10,13,16,19,22-hexaoxa-4-

azapentacosan-25-oic acid

CAS Number 1334177-79-5

Molecular Formula C22H36N2O11

Molecular Weight 504.53 g/mol

Appearance
White to off-white solid or

viscous liquid

Purity Typically ≥95%

Solubility

Soluble in water, acetonitrile,

methanol, ethyl acetate, and

dichloromethane

Hazard Identification and Classification
Safety data sheets (SDS) for Mal-amido-PEG6-acid and structurally similar compounds

indicate potential hazards. It is important to note that different suppliers may report slightly

different classifications. A safety data sheet for a similar compound, Mal-amido-PEG24-acid,

lists several hazards, while an SDS for another related compound, "Mal-PEG6-acid," also

indicates potential toxicity.
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Hazard Class GHS Classification Hazard Statement Source(s)

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

Toxicological Profile
While specific quantitative toxicity data such as an LD50 for Mal-amido-PEG6-acid is not

readily available in the public domain, the toxicological profile can be inferred from data on its

constituent parts (polyethylene glycol and maleimide) and related compounds.

Polyethylene Glycol (PEG): Polyethylene glycol is generally considered a non-toxic, non-

immunogenic, and biocompatible polymer. Toxicity is typically observed only at high parenteral

doses, with the kidneys being the primary organ affected as they are the route of excretion.

Maleimide Group: The maleimide group's high reactivity towards thiols is key to its utility in

bioconjugation but also a source of potential toxicity. Maleimides can react with endogenous

thiol-containing molecules such as glutathione or cysteine residues in proteins like albumin.

This off-target reactivity can lead to the formation of unintended conjugates and may trigger

immunological responses, such as complement activation.
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PEG-Maleimide Conjugates: The biocompatibility of PEG-maleimide compounds is generally

considered high. Studies on nanoparticles functionalized with PEG-maleimide have found them

to be non-irritant to mucosal surfaces. However, the conjugation chemistry itself can impact the

toxicity of the final product. The incorporation of PEG chains has been shown to reduce the

non-specific cytotoxicity of some peptide conjugates.

Handling Precautions and Personal Protective
Equipment (PPE)
Given the potential hazards, proper handling procedures are essential to minimize exposure. A

systematic approach to handling, from receipt of the compound to its disposal, is crucial.

Recommended Handling Workflow
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Preparation

Handling

Post-Handling

Receive and Inspect Package

Store at Recommended Temperature
(-20°C for long-term)

Intact Package

Review Safety Data Sheet

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood or
Well-Ventilated Area

Carefully Weigh and Prepare Solutions

Avoid Inhaling Dust/Vapors
and Skin/Eye Contact

Decontaminate Surfaces
and Equipment

Dispose of Waste According
to Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Mal-amido-PEG6-acid.
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Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and ensure full body-covering clothing.

Respiratory Protection: Use only in areas with appropriate exhaust ventilation. If handling

large quantities or generating dust, a respirator may be necessary.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Skin Contact

Wash off with soap and plenty

of water. Remove

contaminated clothing.

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration.

Ingestion
Wash out mouth with water. Do

NOT induce vomiting.

Accidental Release Measures
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Personal Precautions: Use full personal protective equipment. Ensure adequate ventilation

and evacuate personnel to a safe area. Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, universal

binders). Decontaminate surfaces with alcohol. Dispose of contaminated material in

accordance with local regulations.

Storage and Stability
Storage Conditions: Store in a dry, dark place. For short-term storage (days to weeks), 0-4°C

is recommended. For long-term storage (months to years), store at -20°C.

Stability: The product is stable for several weeks during ordinary shipping at ambient

temperatures. It is chemically stable under standard ambient conditions.

Incompatibilities: Avoid strong oxidizing agents.

Experimental Protocols and Reactivity
While specific toxicity testing protocols for Mal-amido-PEG6-acid are not publicly available,

safety assessment of such compounds typically involves a range of in vitro and in vivo studies,

including:

Cell Viability Assays (e.g., MTT assay): To determine the concentration at which the

compound is cytotoxic to different cell lines.

Mucosal Irritation Tests: To assess the irritant potential on mucosal surfaces.

Hemolysis Assays: To evaluate the compound's effect on red blood cells.

Complement Activation Assays: To investigate potential immunogenic responses.

Chemical Reactivity
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The dual functionality of Mal-amido-PEG6-acid is central to its utility. Understanding its

reactivity is also key to understanding its potential for off-target interactions.

Maleimide Reaction Carboxylic Acid Reaction

Mal-amido-PEG6-acid

Thiol Group (-SH)
on Protein/Peptide

pH 6.5-7.5

Activators (e.g., EDC, HATU)

Stable Thioether Bond Primary Amine (-NH2)
on Biomolecule

Stable Amide Bond

Click to download full resolution via product page

Caption: Reactivity of Mal-amido-PEG6-acid with thiols and primary amines.

Disposal Considerations
Dispose of unused product and contaminated materials as hazardous waste. Follow all federal,

state, and local environmental regulations. Do not dispose of it into the sewer system.

Disclaimer: This document is intended for informational purposes only and is based on

currently available data. It is not a substitute for a formal Safety Data Sheet (SDS) provided by

the supplier. Users should always consult the SDS for the most accurate and up-to-date

information and perform their own risk assessment before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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